BOC-THIONOVAL-1-(6-NITRO)BENZOTRIAZOLIDE
BOC-THIONOVAL-1-(6-NITRO)BENZOTRIAZOLIDE
Brand Name:
Vulcanchem
CAS No.:
184951-88-0
VCID:
VC0060880
InChI:
InChI=1S/C16H21N5O4S/c1-9(2)13(17-15(22)25-16(3,4)5)14(26)20-12-8-10(21(23)24)6-7-11(12)18-19-20/h6-9,13H,1-5H3,(H,17,22)/t13-/m0/s1
SMILES:
CC(C)C(C(=S)N1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1)NC(=O)OC(C)(C)C
Molecular Formula:
C16H21N5O4S
Molecular Weight:
379.4 g/mol
BOC-THIONOVAL-1-(6-NITRO)BENZOTRIAZOLIDE
CAS No.: 184951-88-0
Main Products
VCID: VC0060880
Molecular Formula: C16H21N5O4S
Molecular Weight: 379.4 g/mol
| CAS No. | 184951-88-0 |
|---|---|
| Product Name | BOC-THIONOVAL-1-(6-NITRO)BENZOTRIAZOLIDE |
| Molecular Formula | C16H21N5O4S |
| Molecular Weight | 379.4 g/mol |
| IUPAC Name | tert-butyl N-[(2S)-3-methyl-1-(6-nitrobenzotriazol-1-yl)-1-sulfanylidenebutan-2-yl]carbamate |
| Standard InChI | InChI=1S/C16H21N5O4S/c1-9(2)13(17-15(22)25-16(3,4)5)14(26)20-12-8-10(21(23)24)6-7-11(12)18-19-20/h6-9,13H,1-5H3,(H,17,22)/t13-/m0/s1 |
| Standard InChIKey | XFVHUHJBRJYSAP-ZDUSSCGKSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=S)N1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1)NC(=O)OC(C)(C)C |
| SMILES | CC(C)C(C(=S)N1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1)NC(=O)OC(C)(C)C |
| Canonical SMILES | CC(C)C(C(=S)N1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1)NC(=O)OC(C)(C)C |
| PubChem Compound | 7006669 |
| Last Modified | Nov 11 2021 |
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